Cas no 892758-11-1 (3-(benzenesulfonyl)-1-ethyl-6-fluoro-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one)

• Product Name: 3-(benzenesulfonyl)-1-ethyl-6-fluoro-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one
• CAS No: 892758-11-1
• MF: C₂₃H₂₅FN₂O₃S
• MW: 428.519608259201
• CID: 6284421
• PubChem ID: 18560609
• Update Time: 2025-07-09

3-(benzenesulfonyl)-1-ethyl-6-fluoro-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-1-ethyl-6-fluoro-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one
• CCG-167106
• AKOS001916777
• 892758-11-1
• F1609-1222
• 3-(benzenesulfonyl)-1-ethyl-6-fluoro-7-(4-methylpiperidin-1-yl)quinolin-4-one
• 1-ethyl-6-fluoro-7-(4-methylpiperidin-1-yl)-3-(phenylsulfonyl)quinolin-4(1H)-one

• Inchi： 1S/C23H25FN2O3S/c1-3-25-15-22(30(28,29)17-7-5-4-6-8-17)23(27)18-13-19(24)21(14-20(18)25)26-11-9-16(2)10-12-26/h4-8,13-16H,3,9-12H2,1-2H3
• InChI Key： WHIZNLYFSWKMPS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1=CN(CC)C2C(C1=O)=CC(=C(C=2)N1CCC(C)CC1)F)(=O)=O

Computed Properties

• Exact Mass: 428.15699200g/mol
• Monoisotopic Mass: 428.15699200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 66.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones

Additional information on 3-(benzenesulfonyl)-1-ethyl-6-fluoro-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one

Introduction to 3-(benzenesulfonyl)-1-ethyl-6-fluoro-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one (CAS No. 892758-11-1)

3-(benzenesulfonyl)-1-ethyl-6-fluoro-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 892758-11-1, belongs to the class of quinoline derivatives, which are well-known for their broad spectrum of pharmacological properties. The presence of multiple functional groups, including a benzenesulfonyl moiety, an ethyl side chain, a fluoro substituent, and a 4-methylpiperidin-1-yl group, contributes to its complex chemical behavior and makes it a promising candidate for further investigation in medicinal chemistry.

The structural framework of this compound incorporates several key elements that are often associated with enhanced biological activity. The quinolin-4-one core is a well-studied scaffold in drug discovery, known for its ability to interact with various biological targets. Specifically, the benzenesulfonyl group at the 3-position introduces a polar and aromatic component that can influence both solubility and binding affinity. The fluoro substituent at the 6-position is frequently employed in pharmaceuticals to modulate metabolic stability and binding interactions. Additionally, the 4-methylpiperidin-1-yl group adds a tertiary amine functionality, which is often utilized to enhance receptor binding affinity and selectivity.

In recent years, there has been growing interest in quinoline derivatives as potential therapeutic agents due to their demonstrated efficacy against various diseases. The compound 3-(benzenesulfonyl)-1-ethyl-6-fluoro-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one has been the subject of several preliminary studies aimed at exploring its pharmacological profile. Preliminary in vitro assays have suggested that this compound exhibits notable activity against certain enzymatic targets, making it a candidate for further development as an inhibitor or modulator of these pathways.

One of the most intriguing aspects of this molecule is its potential application in the treatment of neurological disorders. Quinoline derivatives have shown promise in addressing conditions such as epilepsy and neurodegenerative diseases due to their ability to interact with specific neurotransmitter receptors. The combination of the benzenesulfonyl, ethyl, and fluoro groups may contribute to enhanced binding affinity to these receptors, while the 4-methylpiperidin-1-yl moiety could further refine selectivity. These features make this compound an attractive candidate for further exploration in preclinical studies aimed at identifying novel therapeutic strategies for neurological conditions.

Another area of interest is the potential antimicrobial properties of this compound. The presence of multiple aromatic and heterocyclic rings can disrupt microbial cell membranes or interfere with essential metabolic pathways. The specific arrangement of functional groups in 3-(benzenesulfonyl)-1-ethyl-6-fluoro-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one may confer unique antimicrobial activity against resistant strains of bacteria or fungi. This is particularly relevant in an era where antibiotic resistance is becoming increasingly prevalent, necessitating the discovery of new antimicrobial agents.

Recent advancements in computational chemistry have also played a crucial role in understanding the potential biological activity of this compound. Molecular modeling studies have been employed to predict how 3-(benzenesulfonyl)-1-ethyl-6-fluoro-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one interacts with biological targets at the molecular level. These simulations have provided valuable insights into its binding mode and affinity, guiding experimental efforts toward optimizing its pharmacological properties. Such computational approaches are increasingly integral to drug discovery pipelines, enabling researchers to rapidly screen large libraries of compounds and identify promising candidates for further investigation.

The synthesis of this compound presents an interesting challenge due to its complex structure. Multistep synthetic routes involving functional group transformations such as sulfonylation, alkylation, fluorination, and piperidine ring formation are required to construct the desired molecule. Advances in synthetic methodologies have made it possible to access such complex structures more efficiently than ever before. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in constructing the intricate framework of this quinoline derivative.

Evaluation of the pharmacokinetic properties of 3-(benzenesulfonyl)-1-ethyl-6-fluoro-7-(4-methylpiperidin-1-y l)-1,4-dihydroquinolin -4-one is essential for determining its potential as a therapeutic agent. Parameters such as solubility, stability, absorption, distribution, metabolism, and excretion (ADME) need to be carefully assessed to ensure that the compound behaves favorably in vivo. Preliminary studies have indicated that modifications introduced into the quinoline scaffold can significantly impact these properties. For instance, the presence of the fluoro substituent may enhance metabolic stability by inhibiting oxidative degradation pathways.

The development of novel drug candidates is often hampered by issues related to bioavailability and formulation compatibility. However,3-(benzenesulfonyl)-1 -ethyl -6 -fluoro -7 - ( 4 -methyl piperidin - 1 - y l) - 1 , 4 -dihydroquinolin - 4 - one has shown promise in addressing some of these challenges through rational molecular design. By carefully selecting functional groups and optimizing their spatial arrangement, researchers can enhance solubility and improve oral bioavailability while maintaining potent biological activity. This underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists in developing effective therapeutic agents.

Future directions for research on this compound include exploring its mechanism of action in greater detail through both computational and experimental approaches. Understanding how it interacts with biological targets at a molecular level will provide critical insights into its therapeutic potential and guide efforts toward optimizing its efficacy and safety profiles. Additionally, investigating analogues derived from this scaffold could uncover new chemical entities with improved properties based on structure/activity relationships identified during these studies.

In conclusion,3-(benzenesulfonyl)- 1 - ethyl - 6 - fluoro - 7 -( 4 -methyl piperidin - 1 - y l) - 1 , 4 -dihydroquinolin - 4 - one (CAS No . 892758--11--) represents a promising candidate for further development as a therapeutic agent . Its unique structural features, coupled with preliminary evidence suggesting favorable pharmacological properties, make it an attractive target for future research . As advancements continue in synthetic chemistry, computational biology, and drug discovery methodologies, compounds like this one hold significant promise for addressing unmet medical needs across various therapeutic areas .